molecular formula C9H8F3NO2 B8760081 2-Amino-1-(3-(trifluoromethoxy)phenyl)ethanone

2-Amino-1-(3-(trifluoromethoxy)phenyl)ethanone

Cat. No.: B8760081
M. Wt: 219.16 g/mol
InChI Key: QCWUTMSBHFEFIS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-1-(3-(trifluoromethoxy)phenyl)ethanone is a useful research compound. Its molecular formula is C9H8F3NO2 and its molecular weight is 219.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H8F3NO2

Molecular Weight

219.16 g/mol

IUPAC Name

2-amino-1-[3-(trifluoromethoxy)phenyl]ethanone

InChI

InChI=1S/C9H8F3NO2/c10-9(11,12)15-7-3-1-2-6(4-7)8(14)5-13/h1-4H,5,13H2

InChI Key

QCWUTMSBHFEFIS-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)OC(F)(F)F)C(=O)CN

Origin of Product

United States

Synthesis routes and methods

Procedure details

Add palladium on carbon (720 mg, 10% Pd/C, 50% water by weight) to a nitrogen purged solution of 2-azido-1-(3-(trifluoromethoxy)phenyl)ethanone (1.70 g, 6.93 mmol) in ethanol (15 mL). Purge the flask with hydrogen (balloon). Stir at room temperature overnight. Filter the mixture over Celite®, rinse the Celite® with ethanol (3×30 mL), and concentrate the filtrate in vacuo to provide crude 2-amino-1-(3-(trifluoromethoxy)phenyl)ethanone (1.56 g, 88%). 1H NMR (DMSO-d6) δ 8.56 (br s, 2H), 8.07 (m, 1H), 7.95 (s, 1H), 7.76 (m, 2H), 4.63 (s, 2H).
Name
2-azido-1-(3-(trifluoromethoxy)phenyl)ethanone
Quantity
1.7 g
Type
reactant
Reaction Step One
Quantity
720 mg
Type
catalyst
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One

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